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Compound of Interest

Compound Name: JINJ-42226314

Cat. No.: B3013566

Essential Safety and Handling Guide for JNJ-
42226314

Disclaimer: A specific Safety Data Sheet (SDS) for INJ-42226314 is not publicly available. The
following guidance is based on general best practices for handling potent chemical compounds
in a laboratory setting. All personnel must be thoroughly trained in chemical safety, and a site-
specific risk assessment should be conducted by qualified individuals before commencing any
work with this compound.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling JNJ-42226314. It includes operational procedures,
personal protective equipment (PPE) recommendations, and disposal plans to ensure a safe
laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive assessment of the work area and procedures is required to determine the
appropriate PPE.[1][2] The following are minimum recommendations for handling JNJ-
42226314, particularly in its powdered form.

Engineering Controls:
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e Primary Containment: All work with INJ-42226314 powder (e.g., weighing, aliquoting, and
preparing stock solutions) should be conducted in a certified chemical fume hood, a
ventilated balance enclosure, or a glove box to minimize inhalation exposure.[3][4][5]

o Ventilation: The laboratory should be well-ventilated to ensure any potential fugitive
emissions are safely diluted and removed.

Personal Protective Equipment:

e Eye and Face Protection: Chemical splash goggles are required.[6][7][8] A face shield must
be worn over goggles when there is a significant risk of splashes, such as when handling
bulk quantities of solutions.[1][6]

o Hand Protection: Chemical-resistant gloves, such as nitrile, are mandatory.[2][6] Consider
double-gloving when handling the neat compound or concentrated solutions. Gloves must be
inspected before use and changed immediately if contaminated or torn.[9]

o Body Protection: A lab coat is required for all procedures.[2][6] For tasks with a higher
potential for contamination, such as handling large quantities or cleaning spills, additional
protection like disposable gowns or aprons should be used.

o Footwear: Fully enclosed shoes must be worn at all times in the laboratory.[6][9]
Operational and Disposal Plans

Receiving and Storage:

» Upon receipt, inspect the container for any damage or leaks.

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,
away from incompatible materials.

o Based on supplier information, JNJ-42226314 is typically stored at -20°C or -80°C for long-
term stability.

Handling Procedures:
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» Preparation: Before handling the compound, ensure all necessary PPE is donned correctly
and that the work area within the fume hood is clean and uncluttered.

» Weighing: To prevent inhalation of the powder, weigh JNJ-42226314 in a ventilated balance
enclosure or on a draft shield within a chemical fume hood.

e Solution Preparation: Prepare solutions within a chemical fume hood. Add the solvent to the
powdered compound slowly to avoid splashing.

e General Hygiene: Do not eat, drink, or apply cosmetics in the laboratory.[8][9] Wash hands
thoroughly with soap and water after handling the compound and before leaving the
laboratory.[9]

o Decontamination: Decontaminate all work surfaces and equipment after each use.

Disposal Plan: All waste generated from handling INJ-42226314 must be treated as hazardous
chemical waste and disposed of in accordance with institutional and local regulations.[10][11]

» Solid Waste: All disposables contaminated with INJ-42226314 (e.g., gloves, weighing
papers, pipette tips, vials) must be collected in a clearly labeled, sealed container for
hazardous solid waste.

o Liquid Waste: Collect all solutions containing JNJ-42226314 and any solvent used for rinsing
glassware in a designated, labeled, and sealed container for hazardous liquid waste. Do not
pour chemical waste down the drain.[10]

o Empty Containers: The original compound container, even if empty, should be disposed of as
hazardous solid waste. Alternatively, it can be triple-rinsed with an appropriate solvent; the
rinseate must be collected as hazardous liquid waste before the container is discarded.[10]

Quantitative Data Summary

The following table summarizes key quantitative information for INJ-42226314.
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Property Value
Molecular Weight 489.16 g/mol
CAS Number 1252765-13-1

Storage Conditions

Powder: -20°C for 3 years. In solvent: -80°C for

1 year.

Solubility

DMSO: 98 mg/mL (200.17 mM)

Recommended In Vitro Assay Concentration

Up to 10 pM

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling JINJ-42226314, from

preparation to disposal.
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Safe Handling Workflow for JNJ-42226314
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Caption: Workflow for handling JNJ-42226314.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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